Cas no 2680764-40-1 (benzyl N-2-(2-bromopyridin-4-yl)ethylcarbamate)

• Product Name: benzyl N-2-(2-bromopyridin-4-yl)ethylcarbamate
• CAS No: 2680764-40-1
• MF: C₁₅H₁₅BrN₂O₂
• MW: 335.195802927017
• CID: 5624058
• PubChem ID: 165929323
• Update Time: 2025-06-20

benzyl N-2-(2-bromopyridin-4-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[2-(2-bromopyridin-4-yl)ethyl]carbamate
• EN300-28296285
• 2680764-40-1
• benzyl N-2-(2-bromopyridin-4-yl)ethylcarbamate

• Inchi： 1S/C15H15BrN2O2/c16-14-10-12(6-8-17-14)7-9-18-15(19)20-11-13-4-2-1-3-5-13/h1-6,8,10H,7,9,11H2,(H,18,19)
• InChI Key： VNJZRVNVZJQMFQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CN=1)CCNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 334.03169g/mol
• Monoisotopic Mass: 334.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-2-(2-bromopyridin-4-yl)ethylcarbamate

Introduction to Benzyl N-2-(2-bromopyridin-4-yl)ethylcarbamate (CAS No. 2680764-40-1)

Benzyl N-2-(2-bromopyridin-4-yl)ethylcarbamate, a compound with the chemical identifier CAS No. 2680764-40-1, represents a significant advancement in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both benzyl and carbamate functional groups, coupled with a brominated pyridine moiety, endows this molecule with distinct chemical properties that make it a valuable intermediate in the synthesis of more complex pharmacophores.

The molecular structure of Benzyl N-2-(2-bromopyridin-4-yl)ethylcarbamate consists of a benzyl group attached to a carbamate moiety, which is further linked to an ethyl chain terminated by a 2-bromo substituent on a pyridine ring. This configuration not only contributes to the compound's overall reactivity but also influences its interactions with biological targets. The bromine atom, in particular, serves as a versatile handle for further functionalization, enabling chemists to explore diverse chemical transformations that can lead to novel drug candidates.

In recent years, the pharmaceutical industry has witnessed a surge in the development of small molecules targeting various therapeutic areas, including oncology, inflammation, and central nervous system disorders. Benzyl N-2-(2-bromopyridin-4-yl)ethylcarbamate has emerged as a promising building block in this context. Its structural features make it an ideal candidate for the synthesis of inhibitors and modulators that interact with specific biological pathways. For instance, the bromopyridine moiety can be leveraged to design molecules that selectively bind to kinases and other enzymes involved in cancer progression.

One of the most compelling aspects of Benzyl N-2-(2-bromopyridin-4-yl)ethylcarbamate is its utility in fragment-based drug discovery. This approach involves identifying small molecular fragments that exhibit biological activity and then linking these fragments together to create more potent and selective drug candidates. The compound's unique scaffold provides chemists with a versatile platform for generating libraries of diverse derivatives, which can be screened for their pharmacological properties. Such libraries are instrumental in accelerating the discovery process by enabling high-throughput screening and rapid optimization.

The synthesis of Benzyl N-2-(2-bromopyridin-4-yl)ethylcarbamate involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Key steps include the formation of the carbamate bond through nucleophilic substitution or condensation reactions, followed by bromination of the pyridine ring. These synthetic strategies highlight the importance of well-designed synthetic routes in pharmaceutical research, where efficiency and scalability are paramount.

Recent studies have demonstrated the efficacy of Benzyl N-2-(2-bromopyridin-4-yl)ethylcarbamate derivatives in modulating biological pathways relevant to human health. For example, researchers have reported on its ability to inhibit certain kinases that are overexpressed in tumor cells, thereby demonstrating its potential as an anti-cancer agent. Additionally, derivatives of this compound have shown promise in reducing inflammation by targeting specific inflammatory mediators. These findings underscore the compound's versatility and its potential to contribute to the development of new therapeutic strategies.

The role of computational chemistry in optimizing Benzyl N-2-(2-bromopyridin-4-yl)ethylcarbamate derivatives cannot be overstated. Advanced computational methods allow researchers to predict the binding modes of these compounds with biological targets, thereby guiding the design of more effective molecules. Molecular docking simulations and quantum mechanical calculations are routinely employed to assess the interactions between Benzyl N-2-(2-bromopyridin-4-yl)ethylcarbamate derivatives and their intended targets, providing insights into their mechanism of action.

In conclusion, Benzyl N-2-(2-bromopyridin-4-yl)ethylcarbamate (CAS No. 2680764-40-1) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for drug discovery and development. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing some of humanity's most pressing health challenges.